Cas no 944313-05-7 (((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid)

• Product name: ((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid
• CAS No: 944313-05-7
• MF: C₂₀H₄₀BrO₆P
• MW: 487.405767440796
• CID: 5053571

((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid Chemical and Physical Properties

Names and Identifiers

• ((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid
• Hexadecanoic acid, (2S)-4-bromo-2-hydroxy-4-phosphonobutyl ester
• BrP-LPA

• Inchi： 1S/C20H40BrO6P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(23)27-17-18(22)16-19(21)28(24,25)26/h18-19,22H,2-17H2,1H3,(H2,24,25,26)/t18-,19?/m0/s1
• InChI Key： HLVKVWDSLLFMSX-OYKVQYDMSA-N
• SMILES： C(OC[C@@H](O)CC(Br)P(O)(O)=O)(=O)CCCCCCCCCCCCCCC

Experimental Properties

• Density: 1.241±0.06 g/cm3(Predicted)
• Boiling Point: 611.2±65.0 °C(Predicted)
• pka: 1.61±0.10(Predicted)

Additional information on ((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid

Comprehensive Overview of ((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid (CAS No. 944313-05-7)

((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid (CAS No. 944313-05-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemical research. This compound, characterized by its unique phosphonic acid moiety and palmitoyloxy group, is often explored for its potential applications in drug development and lipid metabolism studies. Researchers are particularly interested in its role as a bioactive molecule, which may influence cellular signaling pathways and enzymatic activity.

The structural complexity of ((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid makes it a valuable candidate for studying lipid-protein interactions. Its brominated and hydroxylated components contribute to its reactivity, enabling it to serve as a precursor in the synthesis of more complex phospholipid analogs. Recent studies have highlighted its potential in modulating membrane-associated processes, a topic of high relevance in the context of neurodegenerative diseases and metabolic disorders.

In the realm of drug discovery, CAS No. 944313-05-7 is frequently discussed for its ability to mimic natural phospholipids, thereby offering insights into the design of novel therapeutics. The compound's chiral center at the 3S position further enhances its specificity, making it a subject of interest for stereoselective synthesis projects. This aligns with current trends in precision medicine, where researchers seek to develop targeted therapies with minimal side effects.

Another area where ((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid shows promise is in the study of lipid rafts and cell membrane dynamics. These topics are increasingly popular among scientists investigating cancer cell proliferation and immune response modulation. The compound's palmitoyl chain is particularly noteworthy, as it mimics the hydrophobic tails of natural lipids, facilitating integration into cellular membranes for experimental purposes.

From a synthetic chemistry perspective, the bromo substituent in CAS No. 944313-05-7 offers a versatile handle for further functionalization. This feature is highly valued in click chemistry and bioconjugation strategies, which are widely used in the development of diagnostic probes and targeted drug delivery systems. Such applications are at the forefront of modern biotechnology, addressing the growing demand for personalized healthcare solutions.

Environmental and green chemistry considerations also play a role in the study of this compound. Researchers are exploring sustainable methods for its synthesis, focusing on catalyst efficiency and waste reduction. These efforts resonate with global initiatives to minimize the ecological footprint of chemical manufacturing, a topic frequently searched by professionals in the pharmaceutical industry.

In summary, ((3S)-1-Bromo-3-hydroxy-4-(palmitoyloxy)butyl)phosphonic Acid (CAS No. 944313-05-7) represents a multifaceted tool for advancing scientific knowledge across multiple disciplines. Its unique structural features and potential applications in drug development, membrane biology, and synthetic chemistry make it a compound of enduring interest. As research continues to uncover its full capabilities, this molecule is poised to contribute significantly to breakthroughs in healthcare and biomedical innovation.